4-Fluoro-2-nitroaniline
Overview
Description
4-Fluoro-2-nitroaniline is a chemical compound that forms complexes with cobalt (II), nickel (II), and copper (II) . It is used as a starting reagent in the synthesis of 4-fluoro-N-ethyl-2-nitroaniline and N-(4-fluoro-2-nitrophenyl)-β-alanine .
Molecular Structure Analysis
The molecular formula of 4-Fluoro-2-nitroaniline is C6H5FN2O2 . The structure is also available as a 2D Mol file or as a computed 3D SD file .Chemical Reactions Analysis
4-Fluoro-2-nitroaniline forms complexes with cobalt (II), nickel (II), and copper (II) . It can undergo various types of reactions, including substitution and reduction reactions .Physical And Chemical Properties Analysis
4-Fluoro-2-nitroaniline has a molecular weight of 156.1145 . It has unique properties, such as being sparingly soluble in water but dissolving well in organic solvents .Scientific Research Applications
Coordination Chemistry
4-Fluoro-2-nitroaniline is known to form complexes with transition metals such as cobalt (II), nickel (II), and copper (II) . These complexes are significant in coordination chemistry, where they can be studied for their structural properties and reactivity. The ability to form stable complexes makes 4-Fluoro-2-nitroaniline a valuable ligand in synthesizing new metal-organic frameworks (MOFs) and catalysts.
Pharmaceutical Intermediates
This compound serves as a key intermediate in the synthesis of various pharmaceutical agents . Its reactivity allows for the production of compounds like 4-fluoro-o-phenylenediamine, which can be further utilized to develop drugs with potential therapeutic applications.
Organic Synthesis
In the realm of organic synthesis, 4-Fluoro-2-nitroaniline is employed as a starting reagent for synthesizing more complex organic molecules . Its nitro group can undergo various reactions, such as reduction to an amine, providing a pathway to diverse organic compounds.
Material Science
The compound’s ability to act as a monodentate O-bonded ligand is exploited in material science to create novel materials with specific properties . Research in this field can lead to the development of new materials for electronic, photonic, and sensor applications.
Environmental Impact Studies
4-Fluoro-2-nitroaniline, like many chemical compounds, can have environmental impacts. Studies involving this compound often focus on its behavior in the environment, its potential to bioaccumulate, and its toxicity to various organisms .
Safety and Handling Protocols
Research on 4-Fluoro-2-nitroaniline also encompasses its safe handling and storage. Data sheets provide detailed information on how to manage the compound safely to prevent occupational exposure and environmental contamination .
Mechanism of Action
Target of Action
It is known that nitroaniline compounds often interact with various enzymes and proteins within the cell .
Mode of Action
4-Fluoro-2-nitroaniline, like other nitroaniline compounds, can undergo various types of reactions, including substitution and reduction reactions . The amine group can conduct nucleophilic substitution and diazotization . The nitro group can be laterally reduced to an amine for further reactions .
Biochemical Pathways
It is known that nitroaniline compounds can be reduced, and as aromatic amines, they can be n-oxidized . These reactions can potentially affect various biochemical pathways within the cell.
Pharmacokinetics
The compound’s molecular weight of 1561145 suggests that it may have good bioavailability, as compounds with a molecular weight below 500 are generally well-absorbed.
Safety and Hazards
4-Fluoro-2-nitroaniline is harmful if swallowed, in contact with skin, or if inhaled . It may cause damage to organs through prolonged or repeated exposure . It is recommended to avoid breathing mist, gas, or vapors, avoid contacting with skin and eye, use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak .
properties
IUPAC Name |
4-fluoro-2-nitroaniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5FN2O2/c7-4-1-2-5(8)6(3-4)9(10)11/h1-3H,8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PUGDHSSOXPHLPT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1F)[N+](=O)[O-])N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5FN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20189922 |
Source
|
| Record name | 4-Fluoro-2-nitroaniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20189922 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
156.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Fluoro-2-nitroaniline | |
CAS RN |
364-78-3 |
Source
|
| Record name | 4-Fluoro-2-nitroaniline | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=364-78-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Fluoro-2-nitroaniline | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000364783 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 364-78-3 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=402980 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 4-Fluoro-2-nitroaniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20189922 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-fluoro-2-nitroaniline | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.006.061 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 4-FLUORO-2-NITROANILINE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/3ETQ4SN24P | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does the structure of 4-Fluoro-2-nitroaniline influence its ability to form complexes with metal ions?
A1: Research on the complexation behavior of 4-Fluoro-2-nitroaniline with metal ions like copper(II), nickel(II), and cobalt(II) provides insights into its structure-activity relationship []. The presence of the fluoro and nitro groups, as well as the amine functionality, influences the electron distribution within the molecule. This, in turn, impacts its ability to donate electrons and form coordinate bonds with metal ions. Further research exploring stability constants and spectroscopic characterization of these complexes can provide a deeper understanding of the interaction dynamics and potential applications.
Q2: Can you elaborate on the applications of 4-Fluoro-2-nitroaniline as a precursor in organic synthesis, particularly in the context of the research paper mentioning “FQuene”?
A2: While the provided research papers don't directly elaborate on specific applications of 4-Fluoro-2-nitroaniline as a precursor in organic synthesis, one paper mentions its use in synthesizing "FQuene" []. This compound serves as a cytosolic pH (pHi) indicator due to its fluorescence properties, similar to the commercially available "Quene 1" []. This suggests that 4-Fluoro-2-nitroaniline acts as a crucial building block in constructing molecules with desirable fluorescence characteristics for biological applications.
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